2-Cyclopentylbenzonitrile

• Molecular Formula: C12H13N
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 2-cyclopentylbenzonitrile
• InChI: InChI=1S/C12H13N/c13-9-11-7-3-4-8-12(11)10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6H2
• InChI Key: JKNHKHQKRZGCGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=CC=CC=C2C#N

Description

2-Cyclopentylbenzonitrile is a benzonitrile derivative featuring a cyclopentyl substituent at the 2-position of the aromatic ring. Its molecular structure combines the electron-withdrawing nitrile group with the sterically bulky cyclopentyl moiety, rendering it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The cyclopentyl group enhances lipophilicity, which may influence pharmacokinetic properties such as membrane permeability and metabolic stability in drug candidates .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

The following compounds share structural or functional similarities with 2-Cyclopentylbenzonitrile, enabling a comparative assessment of their properties and applications.

3-Nitrobenzonitrile (CAS 619-24-9)

• Molecular Formula : C₇H₄N₂O₂
• Key Features :
  • A nitro group at the 3-position acts as a strong electron-withdrawing group (EWG), increasing reactivity in electrophilic substitution reactions compared to the cyclopentyl group in 2-Cyclopentylbenzonitrile.
  • Higher thermal instability due to the nitro group, posing explosion risks under extreme conditions .
• Applications : Primarily used in explosives and dye synthesis.

N-Cyclopentyl-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzamide (CAS 850567-45-2)

• Molecular Formula: C₁₇H₂₄BNO₃
• Key Features :
  • Incorporates a boron-containing dioxaborinan ring, enabling participation in Suzuki-Miyaura cross-coupling reactions—a property absent in 2-Cyclopentylbenzonitrile.
  • The benzamide group introduces hydrogen-bonding capability, enhancing solubility in polar solvents compared to the nitrile group .
• Applications : Intermediate in boron-based drug development.

3,5-Dibromo-2-hydroxybenzonitrile

• Molecular Formula: C₇H₃Br₂NO
• The hydroxyl group introduces acidity (pKa ~8–10), enabling pH-dependent solubility .
• Applications : Halogenated intermediates in agrochemicals.

2-(Cyclobutylamino)benzonitrile (CAS 204079-15-2)

• Molecular Formula : C₁₁H₁₂N₂
• The amino group introduces basicity, requiring storage under inert conditions to prevent degradation .
• Applications : Pharmaceutical lead compound optimization.

Data Table: Comparative Properties of Analogous Compounds

Compound Name	CAS Number	Molecular Formula	Key Substituents	Reactivity Profile	Applications
2-Cyclopentylbenzonitrile	Not Provided	C₁₂H₁₃N	Cyclopentyl, Nitrile	Moderate steric hindrance, EWG effects	Pharma intermediates
3-Nitrobenzonitrile	619-24-9	C₇H₄N₂O₂	Nitro, Nitrile	High reactivity, thermal hazards	Explosives, dyes
N-Cyclopentyl-3-dioxaborinan-benzamide	850567-45-2	C₁₇H₂₄BNO₃	Cyclopentyl, Boron, Amide	Suzuki coupling, H-bonding	Boron-based drugs
3,5-Dibromo-2-hydroxybenzonitrile	Not Provided	C₇H₃Br₂NO	Bromine, Hydroxyl, Nitrile	Halogenation, pH-sensitive solubility	Agrochemicals
2-(Cyclobutylamino)benzonitrile	204079-15-2	C₁₁H₁₂N₂	Cyclobutyl, Amino, Nitrile	Reduced steric hindrance, basicity	Drug optimization

Key Research Findings

• Steric and Electronic Effects: The cyclopentyl group in 2-Cyclopentylbenzonitrile imposes greater steric hindrance than cyclobutyl or amino substituents, slowing reactions requiring planar transition states (e.g., SNAr) .
• Solubility Trends : Nitrile-containing compounds generally exhibit lower aqueous solubility, but polar substituents (e.g., hydroxyl in 3,5-Dibromo-2-hydroxybenzonitrile) mitigate this .
• Safety Profiles : Nitro derivatives (e.g., 3-Nitrobenzonitrile) demand stringent handling protocols due to explosion risks, whereas boron-containing analogs require precautions against hydrolysis .